3-[(2-Methylbenzoyl)amino]-3-(3-phenoxyphenyl)propanoic acid

• IUPAC Name: 3-[(2-methylbenzoyl)amino]-3-(3-phenoxyphenyl)propanoic acid
• InChI: InChI=1S/C23H21NO4/c1-16-8-5-6-13-20(16)23(27)24-21(15-22(25)26)17-9-7-12-19(14-17)28-18-10-3-2-4-11-18/h2-14,21H,15H2,1H3,(H,24,27)(H,25,26)
• InChI Key: HPRZEXXDMFIKAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(CC(=O)O)C2=CC(=CC=C2)OC3=CC=CC=C3
• Molecular Formula: C23H21NO4
• Molecular Weight: 375.4 g/mol

Description

“3-[(2-Methylbenzoyl)amino]-3-(3-phenoxyphenyl)propanoic acid” is a biochemical compound with the molecular formula C11H13NO3 and a molecular weight of 207.23. It is used for proteomics research.

Molecular Structure Analysis

The molecular structure of this compound includes an amino group (–NH2), a carboxyl group (–COOH), and a side chain or R group, which are all attached to the alpha carbon (the one directly bonded to the carboxyl functional group). The R group in this case includes a 2-methylbenzoyl group and a 3-phenoxyphenyl group.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a melting point of 110° C and a predicted boiling point of 430.8° C at 760 mmHg. Its density is predicted to be 1.2 g/cm3, and it has a refractive index of n20D 1.55.

Scientific Research Applications

Applications in Materials Science

Phloretic Acid in Polybenzoxazine Synthesis

Research on phloretic acid, a phenolic compound with structural similarities, highlights its application in enhancing the reactivity of molecules towards benzoxazine ring formation, offering a sustainable alternative to traditional phenol-based approaches in materials science. This innovation paves the way for developing materials with suitable thermal and thermo-mechanical properties for a wide range of applications, demonstrating the potential of phenolic derivatives in advancing green chemistry and materials science (Acerina Trejo-Machin et al., 2017).

Pharmacological Applications

Antimicrobial Activity

A study on derivatives of hydroxyphenylamino butanoic acids, containing structural motifs related to the compound of interest, showed significant antimicrobial activity against various bacterial and fungal species. This research indicates the potential of structurally related compounds in developing new antimicrobial agents, underscoring the importance of phenolic derivatives in pharmaceutical research (Kristina Mickevičienė et al., 2015).

Environmental Science Applications

Environmental Phenols in Human Exposure

Investigations into environmental phenols, including parabens and bisphenol A, highlight the ongoing concern regarding human exposure to phenolic compounds through various consumer products. The development of sensitive detection methods for these compounds in biological and environmental matrices is crucial for assessing exposure risks and understanding the fate of phenolic compounds in the environment (X. Ye et al., 2008).